Diethyl(2,2-dimethylpropylidene)propanedioate

• CAS RN: 17085-89-1
• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: diethyl 2-(2,2-dimethylpropylidene)propanedioate
• InChI: InChI=1S/C12H20O4/c1-6-15-10(13)9(8-12(3,4)5)11(14)16-7-2/h8H,6-7H2,1-5H3
• InChI Key: WBXLTCRTGYJWFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC(C)(C)C)C(=O)OCC

Description

Diethyl(2,2-dimethylpropylidene)propanedioate is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 1-liter flask, to a mixture of 320 g (2.0 mol) of diethyl malonate, 172 g (2.0 mol) of pivalaldehyde, and 256 g (2.51 mol) of acetic anhydride 38.4 g (0.28 mol) of ZnCl2 was added in one portion by vigorous stirring. This mixture was spontaneously warmed to ca. 105° C. The formed red mixture was refluxed for 36 h, then cooled to ambient temperature, and 800 ml of toluene was added. This solution was washed by 3×500 ml of water. The combined aqueous solution was extracted with 2×350 ml of toluene. The combined toluene extract and solution was dried over K2CO3, passed through ca. 7 cm layer of silica gel 60 (40-63 um) on glass frit, and then evaporated to dryness. Fractional rectification of the residue gave yellowish oil of the title product, b.p. 132-135° C./20 mm Hg. Yield 254 g (56%).